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Compound of Interest

Compound Name: Stearic acid-d4

Cat. No.: B592860 Get Quote

For researchers, scientists, and drug development professionals, this in-depth guide provides a

detailed overview of the physical and chemical properties of Stearic acid-d4, its applications

as an internal standard, and its role in metabolic pathways.

Stearic acid-d4, the deuterated form of stearic acid, is a valuable tool in metabolic research

and analytical chemistry. Its isotopic labeling allows for precise quantification of its non-labeled

counterpart in various biological matrices. This guide summarizes its key properties, details

experimental protocols for its use, and visualizes its involvement in cellular signaling.

Core Physical and Chemical Properties
Stearic acid-d4 is a white crystalline solid. While specific melting and boiling points for the

deuterated form are not readily available, they are expected to be very similar to that of stearic

acid. The introduction of deuterium atoms has a minimal effect on these physical properties.
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Property Value Reference

CAS Number 130048-57-6 N/A

Molecular Formula C₁₈H₃₂D₄O₂ N/A

Molecular Weight 288.5 g/mol N/A

Melting Point ~69.3 °C (for stearic acid) [1][2]

Boiling Point ~361 °C (for stearic acid) [2][3]

Solubility

Soluble in DMF (30 mg/ml),

DMSO (10 mg/ml), and

Ethanol (20 mg/ml).

N/A

Purity ≥99% deuterated forms (d₁-d₄) N/A

Experimental Protocols: Quantification of Stearic
Acid using Stearic Acid-d4 as an Internal Standard
Stearic acid-d4 is primarily utilized as an internal standard for the accurate quantification of

stearic acid in biological samples by gas chromatography-mass spectrometry (GC-MS) or liquid

chromatography-mass spectrometry (LC-MS). The following is a generalized protocol.

Sample Preparation
Lipid Extraction: Lipids are extracted from the biological matrix (e.g., plasma, tissue

homogenate, cell culture) using a solvent system such as chloroform:methanol (2:1, v/v).

Internal Standard Spiking: A known amount of Stearic acid-d4 is added to the sample prior

to extraction to account for sample loss during preparation and analysis.

Saponification (for total fatty acid analysis): To release esterified fatty acids, the lipid extract

is hydrolyzed using a base, typically methanolic NaOH or KOH, by heating.

Acidification and Fatty Acid Extraction: The sample is then acidified, and the free fatty acids

are extracted into an organic solvent like hexane or diethyl ether.
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Derivatization (for GC-MS analysis)
To increase volatility for GC analysis, the carboxylic acid group of the fatty acids is derivatized.

A common method is methylation to form fatty acid methyl esters (FAMEs) using reagents such

as boron trifluoride in methanol (BF₃-methanol) or by acid-catalyzed esterification.

Instrumental Analysis
GC-MS: The derivatized sample is injected into a gas chromatograph, where the FAMEs are

separated based on their boiling points and retention times. The eluting compounds are then

ionized and detected by a mass spectrometer. Quantification is achieved by comparing the

peak area of the analyte (stearic acid methyl ester) to the peak area of the internal standard

(Stearic acid-d4 methyl ester).[4]

LC-MS: For LC-MS analysis, derivatization is often not required. The extracted fatty acids

are separated by reverse-phase liquid chromatography and detected by a mass

spectrometer, typically using electrospray ionization (ESI). Similar to GC-MS, quantification

is based on the ratio of the analyte signal to the internal standard signal.

Below is a DOT script for a logical workflow of a typical quantitative analysis of stearic acid.
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Workflow for Fatty Acid Quantification.
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Role in Signaling Pathways
Stearic acid is not just a component of cellular lipids but also an active signaling molecule.

Research has shown that stearic acid can activate specific signaling pathways that regulate

cellular processes. For instance, in bovine mammary epithelial cells, stearic acid has been

demonstrated to promote milk synthesis by activating the PI3K-mTOR and SREBP-1 pathways.

[5]

The following DOT script visualizes the signaling pathway activated by stearic acid.
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Stearic Acid Signaling Pathway.

Conclusion
Stearic acid-d4 is an indispensable tool for researchers in the fields of metabolomics,

lipidomics, and drug development. Its well-characterized physical and chemical properties,
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coupled with established analytical protocols, enable the precise and accurate quantification of

stearic acid in complex biological systems. Furthermore, the use of deuterated standards like

Stearic acid-d4 is crucial for elucidating the role of fatty acids in intricate cellular signaling

pathways, paving the way for a deeper understanding of metabolic diseases and the

development of novel therapeutic interventions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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